1-aminocyclopentane-1-carboximidamide dihydrochloride
Description
“1-aminocyclopentane-1-carboximidamide dihydrochloride” is a chemical compound with the empirical formula C6H12N2O . Its molecular weight is 128.17 . The IUPAC name for this compound is 1-aminocyclopentanecarboxamide .
Physical And Chemical Properties Analysis
The melting point of this compound is between 90-95 °C . It is stored at a temperature of 4 °C . .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-aminocyclopentane-1-carboximidamide dihydrochloride involves the reaction of cyclopentanone with hydroxylamine to form oxime, followed by reduction with sodium borohydride to form 1-aminocyclopentane-1-carboximidamide. The resulting compound is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Cyclopentanone", "Hydroxylamine", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with hydroxylamine in the presence of a catalyst to form the oxime intermediate.", "Step 2: The oxime intermediate is then reduced with sodium borohydride to form 1-aminocyclopentane-1-carboximidamide.", "Step 3: 1-aminocyclopentane-1-carboximidamide is then reacted with hydrochloric acid to form the dihydrochloride salt of the compound." ] } | |
CAS RN |
1803585-35-4 |
Product Name |
1-aminocyclopentane-1-carboximidamide dihydrochloride |
Molecular Formula |
C6H15Cl2N3 |
Molecular Weight |
200.1 |
Purity |
95 |
Origin of Product |
United States |
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